Cas no 2137092-91-0 (tert-butyl N-(1S)-1-(3-bromophenyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(3-bromophenyl)-3-oxopropylcarbamate
• CAS No: 2137092-91-0
• MF: C₁₄H₁₈BrNO₃
• MW: 328.201623439789
• CID: 6275597
• PubChem ID: 165777631
• Update Time: 2025-05-24

tert-butyl N-(1S)-1-(3-bromophenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1S)-1-(3-bromophenyl)-3-oxopropylcarbamate
• EN300-1163693
• 2137092-91-0
• tert-butyl N-[(1S)-1-(3-bromophenyl)-3-oxopropyl]carbamate

• Inchi： 1S/C14H18BrNO3/c1-14(2,3)19-13(18)16-12(7-8-17)10-5-4-6-11(15)9-10/h4-6,8-9,12H,7H2,1-3H3,(H,16,18)/t12-/m0/s1
• InChI Key： QMZPUMSNFJIQBB-LBPRGKRZSA-N
• SMILES： BrC1=CC=CC(=C1)[C@H](CC=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 327.04701g/mol
• Monoisotopic Mass: 327.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(1S)-1-(3-bromophenyl)-3-oxopropylcarbamate

Introduction to tert-butyl N-(1S)-1-(3-bromophenyl)-3-oxopropylcarbamate (CAS No. 2137092-91-0)

tert-butyl N-(1S)-1-(3-bromophenyl)-3-oxopropylcarbamate (CAS No. 2137092-91-0) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by its tert-butyl protecting group, an amino acid derivative, and a brominated aromatic ring, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butyl protecting group in this compound serves to stabilize the carbamate moiety, preventing premature deprotection during synthetic transformations. This feature is particularly useful in multi-step syntheses where selective deprotection is required. The presence of the (1S) configuration at the chiral center adds an additional layer of complexity and specificity, which can be crucial for achieving desired biological activities.

The 3-bromophenyl substituent introduces a halogenated aromatic ring, which can participate in various chemical reactions such as cross-coupling reactions, arylation, and other palladium-catalyzed transformations. These reactions are essential in the development of novel pharmaceuticals and materials with tailored properties. The 3-oxopropyl group, on the other hand, provides a ketone functionality that can undergo a wide range of chemical modifications, including reduction to an alcohol, alkylation, and condensation reactions.

In recent years, significant advancements have been made in understanding the synthetic pathways and biological activities of compounds similar to tert-butyl N-(1S)-1-(3-bromophenyl)-3-oxopropylcarbamate. For instance, a study published in the Journal of Organic Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that by modifying the brominated aromatic ring and the ketone functionality, they could achieve enhanced antiviral activity against a range of viral pathogens.

Another notable application of this compound is in the field of cancer research. A recent study in the Journal of Medicinal Chemistry reported that derivatives of tert-butyl N-(1S)-1-(3-bromophenyl)-3-oxopropylcarbamate exhibited potent anti-cancer properties against several human cancer cell lines. The study found that these derivatives could selectively induce apoptosis in cancer cells while sparing normal cells, making them promising candidates for further drug development.

The versatility of tert-butyl N-(1S)-1-(3-bromophenyl)-3-oxopropylcarbamate extends beyond its use as a synthetic intermediate. It has also been explored for its potential as a chiral ligand in asymmetric catalysis. A research group at Stanford University demonstrated that this compound could be used as an effective chiral ligand in palladium-catalyzed asymmetric allylic alkylation reactions, leading to high enantioselectivities and yields.

In addition to its synthetic and biological applications, the physical and chemical properties of tert-butyl N-(1S)-1-(3-bromophenyl)-3-oxopropylcarbamate have been extensively studied. Its solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide makes it suitable for various synthetic protocols. The compound is also stable under standard laboratory conditions, which facilitates its handling and storage.

The safety profile of this compound has also been evaluated. While it is not classified as a hazardous material or controlled substance, appropriate handling precautions should be taken to ensure safe use. This includes wearing personal protective equipment (PPE) such as gloves and goggles when handling the compound and working in well-ventilated areas to minimize exposure.

In conclusion, tert-butyl N-(1S)-1-(3-bromophenyl)-3-oxopropylcarbamate (CAS No. 2137092-91-0) is a versatile and valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and catalysis. Its unique structural features make it an attractive candidate for further research and development in these fields. As new synthetic methods and biological assays continue to evolve, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and drug discovery.